Cas no 1396889-45-4 (1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea)

• Product Name: 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea
• CAS No: 1396889-45-4
• MF: C₂₁H₂₁ClN₆O
• MW: 408.88404250145
• CID: 5765625
• PubChem ID: 71790145
• Update Time: 2025-10-31

1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea Chemical and Physical Properties

Names and Identifiers

• VU0537699-1
• 1-(2-chlorophenyl)-3-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)urea
• F6222-0754
• 1-(2-chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea
• 1396889-45-4
• AKOS024539986
• 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea

• Inchi： 1S/C21H21ClN6O/c22-18-8-4-5-9-19(18)26-21(29)25-16-14-23-20(24-15-16)28-12-10-27(11-13-28)17-6-2-1-3-7-17/h1-9,14-15H,10-13H2,(H2,25,26,29)
• InChI Key： FUFPYVODMISROM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1C=NC(=NC=1)N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 408.1465370g/mol
• Monoisotopic Mass: 408.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea

Introduction to 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea (CAS No. 1396889-45-4)

1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea is a significant compound in the realm of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention for its potential therapeutic applications. With a CAS number of 1396889-45-4, this molecule has been the subject of extensive research, particularly in the development of novel bioactive agents. The compound’s structural framework, featuring a chlorophenyl group, a pyrimidine ring, and a piperazine moiety, positions it as a promising candidate for further investigation in medicinal chemistry.

The chlorophenyl substituent at the 2-position of the urea moiety is a key feature that contributes to the compound’s unique chemical properties. This aromatic ring system not only influences the electronic distribution within the molecule but also plays a crucial role in its interactions with biological targets. The presence of electron-withdrawing groups on the phenyl ring can modulate the reactivity and binding affinity of the compound, making it an attractive scaffold for drug design.

Complementing the chlorophenyl group is the pyrimidin-5-yl moiety, which is attached to the urea component through a nitrogen atom. Pyrimidine derivatives are well-documented for their biological activity, often serving as key structural elements in nucleoside analogs and other pharmacologically active molecules. The pyrimidine ring’s ability to engage in hydrogen bonding and its stability under various conditions make it an ideal component for designing molecules with enhanced pharmacokinetic profiles.

The terminal feature of this compound is the 4-phenylpiperazin-1-yl group, which introduces a secondary amine functionality into the molecular structure. Piperazine derivatives are widely recognized for their versatility in drug development, particularly due to their ability to modulate neurotransmitter systems. The phenyl substitution on the piperazine ring further enhances its pharmacological potential by influencing both lipophilicity and metabolic stability. This combination of structural elements makes 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea a multifaceted molecule with diverse therapeutic implications.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to explore the biological activity of this compound more efficiently than ever before. Studies have indicated that molecules with similar structural motifs may exhibit properties relevant to treating neurological disorders, inflammatory conditions, and even certain types of cancer. The precise arrangement of functional groups in 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea suggests that it could serve as a lead compound for further optimization towards specific therapeutic targets.

In vitro studies have begun to unravel the mechanistic aspects of this compound’s interactions with biological systems. Initial experiments suggest that it may interact with receptors or enzymes involved in modulating cellular signaling pathways. The ability of 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea to bind to these targets with high affinity could translate into significant therapeutic benefits if further validated through rigorous preclinical testing.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies, including multi-step organic transformations and palladium-catalyzed cross-coupling reactions, have been employed to construct its core structure efficiently. Optimizing synthetic routes not only enhances yield but also ensures scalability for potential industrial applications. Researchers are continuously refining these synthetic strategies to improve both cost-effectiveness and environmental sustainability.

The pharmacokinetic profile of 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]urea is another critical area of investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for clinical use. Preliminary data suggest that modifications to its structure could enhance its bioavailability and reduce potential side effects, making it a more viable candidate for drug development.

As research progresses, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the discovery and development of derivatives based on this core scaffold. The integration of machine learning models for predicting biological activity will further streamline the process of identifying promising candidates for clinical trials. This interdisciplinary approach holds great promise for bringing new treatments to market more rapidly than traditional methods alone.

The future direction of research on 1-(2-Chlorophenyl)-3-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yliurea (CAS No. 1396889- 45 -4) will likely focus on elucidating its exact mechanism of action and exploring its efficacy in animal models before human trials commence. Investigating how different substituents influence its potency and selectivity will be crucial for optimizing its therapeutic potential. Additionally, studying how variations in pH or exposure to enzymes affect its stability will provide valuable insights into its long-term viability as a drug candidate.

In conclusion, 1- (2- Chlorophenyl) -3- [2- (4- phen ylpiperazin -1 -y l)pyr imidin -5 -yliurea represents a compelling example of how intricate molecular design can yield compounds with significant therapeutic promise. Its unique combination of structural features positions it as a valuable asset in ongoing efforts to develop novel treatments across multiple disease areas. As research continues to uncover new possibilities, 1396889- 45 -4 may well emerge as a cornerstone molecule in modern medicinal chemistry.